Cas no 1805603-50-2 (2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1805603-50-2
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4885863
• Update Time: 2025-06-08

2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-2-4-6(8(13,14)15)3(7(11)12)1-5(10)16-4/h1,7H,2H2
• InChI Key： YXYZOUFSOTUJQU-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=C(C(F)F)C=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine

Introduction to 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805603-50-2)

2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine, identified by its CAS number 1805603-50-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is renowned for its broad utility in the synthesis of bioactive molecules. The unique structural features of this compound, including its chloromethyl, difluoromethyl, fluoro, and trifluoromethyl substituents, make it a versatile intermediate in the development of novel therapeutic agents.

The significance of this compound lies in its potential applications as a building block for more complex molecules. In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of multiple fluorine atoms in 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine contributes to its favorable pharmacokinetic properties, making it an attractive candidate for drug discovery programs.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease progression. By serving as a precursor for kinase inhibitors, 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine contributes to the development of targeted therapies that can modulate these pathways effectively.

Recent studies have highlighted the compound's utility in the design of small-molecule inhibitors targeting tyrosine kinases. These kinases are overexpressed in many cancers and are responsible for driving tumor growth and metastasis. The structural motif present in 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine allows for precise interactions with the ATP-binding pocket of these enzymes, leading to potent inhibition. Such findings underscore the importance of fluorinated pyridines in medicinal chemistry and highlight the potential of this compound as a lead molecule.

Moreover, the compound's versatility extends to its application in the synthesis of antiviral agents. Viruses often rely on host cell machinery for replication, and inhibiting key viral enzymes can disrupt their life cycle. The chloromethyl group in 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine provides a reactive site for further functionalization, enabling the creation of molecules that can interfere with viral replication processes. This has opened up new avenues for developing treatments against emerging viral threats.

The incorporation of multiple fluorine atoms also enhances the lipophilicity of the compound, which is a crucial factor in drug absorption and distribution. Lipophilic molecules tend to cross biological membranes more easily, improving their bioavailability. This property makes 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine an excellent candidate for oral administration and systemic delivery.

In academic research, this compound has been utilized as a scaffold for structure-activity relationship (SAR) studies. SAR studies are essential for understanding how changes in molecular structure affect biological activity. By systematically modifying different parts of the molecule, researchers can identify key pharmacophores responsible for binding to target proteins. The unique substituents in 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine provide ample opportunities for such investigations, contributing valuable insights into drug design principles.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in large-scale synthesis. Efficient synthetic routes are critical for producing drug candidates at commercial quantities while maintaining high purity standards. The structural complexity of 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine presents both challenges and opportunities for process chemists. Recent advancements in synthetic methodologies have enabled more streamlined production processes, making it feasible to incorporate this compound into industrial-scale manufacturing.

Another area where this compound has found utility is in materials science. Fluorinated pyridines are known for their stability under various conditions, making them suitable candidates for specialty materials such as liquid crystals and organic semiconductors. The presence of multiple fluorine atoms enhances thermal stability and chemical resistance, properties that are highly desirable in advanced material applications.

Future research directions may explore novel derivatives of 2-(Chloromethyl)-4-(difluoromethyloctylpropylmethylene))-6-fluoro-pyridine, focusing on optimizing their pharmacological properties further. By leveraging computational modeling techniques and high-throughput screening methods, researchers can accelerate the discovery process and identify new therapeutic applications.

In conclusion, 2(Chlormethy1-4(dif luromethy1))-6-fl uoro-py rid ine (CAS No 180560350 52 ) stands out as a multifaceted compound with significant potential across multiple scientific disciplines Its unique structural features make it an invaluable tool in pharmaceutical research materials science and beyond As our understanding of molecular interactions continues to evolve so too will the applications derived from such versatile intermediates